N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide
CAS No.: 886186-07-8
Cat. No.: VC8307078
Molecular Formula: C24H16N2O7
Molecular Weight: 444.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 886186-07-8 |
|---|---|
| Molecular Formula | C24H16N2O7 |
| Molecular Weight | 444.4 g/mol |
| IUPAC Name | N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide |
| Standard InChI | InChI=1S/C24H16N2O7/c27-22(15-7-10-19-20(13-15)32-12-11-31-19)23-21(17-3-1-2-4-18(17)33-23)25-24(28)14-5-8-16(9-6-14)26(29)30/h1-10,13H,11-12H2,(H,25,28) |
| Standard InChI Key | CJCHVDJODKEDEP-UHFFFAOYSA-N |
| SMILES | C1COC2=C(O1)C=CC(=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=C(C=C5)[N+](=O)[O-] |
| Canonical SMILES | C1COC2=C(O1)C=CC(=C2)C(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=C(C=C5)[N+](=O)[O-] |
Introduction
Structural Components
-
2,3-Dihydro-1,4-benzodioxine: This is a common structural component in many pharmaceuticals and chemical compounds. It is known for its presence in drugs with various biological activities, including calcium channel blockers and lipid peroxidation inhibitors .
-
Benzofuran: This ring system is found in numerous natural products and synthetic compounds, often exhibiting biological activity such as anti-inflammatory or antimicrobial properties.
-
4-Nitrobenzamide: The nitro group attached to the benzamide moiety can enhance the compound's reactivity and biological activity, potentially contributing to its pharmacological properties.
Synthesis and Chemical Data
While specific synthesis details for N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide are not available, compounds with similar structures often involve multi-step syntheses involving condensation reactions and nitration steps.
Chemical Data Table
Research Findings and Future Directions
Given the lack of specific research findings on N-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-benzofuran-3-yl]-4-nitrobenzamide, future studies could focus on its synthesis, characterization, and biological activity screening. This could involve:
-
Synthetic Chemistry: Developing efficient synthesis routes to produce the compound in high purity.
-
Biological Assays: Evaluating its potential as a pharmacological agent, focusing on activities such as lipid peroxidation inhibition or calcium channel modulation.
-
Structural Modifications: Exploring modifications to enhance its biological activity or chemical stability.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume